Cas no 104742-05-4 (Pyridine, 2-[[(4-nitrophenyl)methyl]thio]-)

• Product Name: Pyridine, 2-[[(4-nitrophenyl)methyl]thio]-
• CAS No: 104742-05-4
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 1146657
• PubChem ID: 677063
• Update Time: 2025-04-20

Pyridine, 2-[[(4-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[[(4-nitrophenyl)methyl]thio]-
• 2-(4-NITRO-BENZYLSULFANYL)-PYRIDINE
• SMR000567271
• SR-01000632418-1
• 2-[(4-nitrophenyl)methylsulfanyl]pyridine
• 2-{[(4-NITROPHENYL)METHYL]SULFANYL}PYRIDINE
• HS-3274
• DTXSID601319929
• AKOS024325589
• MLS001181578
• 104742-05-4
• CHEMBL1587385
• SCHEMBL5655670
• HMS2861I05
• SAGZPBGIVZXYBE-UHFFFAOYSA-N
• 2-[(4-nitrobenzyl)sulfanyl]pyridine
• CCG-42417

• Inchi： 1S/C12H10N2O2S/c15-14(16)11-6-4-10(5-7-11)9-17-12-3-1-2-8-13-12/h1-8H,9H2
• InChI Key： SAGZPBGIVZXYBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 246.0464
• Monoisotopic Mass: 246.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 56.03